Apigenin 7-glucuronide

Description

Apigenin-7-glucuronide is a flavonoid compound with diverse pharmacological activities . It is a flavonoid-7-O-glucuronide, meaning it contains a flavonoid structure linked to glucuronic acid at the C7 position . This compound exhibits antioxidant, anti-complement, and anti-inflammatory properties . Studies indicate that Apigenin-7-glucuronide can protect against endotoxin shock by inhibiting the production of pro-inflammatory cytokines . It has also been shown to inhibit Matrix Metalloproteinases (MMP) activities, specifically MMP-3, MMP-8, MMP-9, and MMP-13, with varying IC50 values .

Apigenin-7-glucuronide is found in certain plants such as common sage and dill , and it is highly concentrated in globe artichokes . It is also a major flavonoid present in milk thistle . Its presence in these foods suggests it could serve as a potential biomarker for their consumption . Apigenin-7-glucuronide targets several biological molecules, including NO, PGE, TNF-α, NOS, COX, AP-1, ERK, p38MAPK, MMP-3, MMP-8, MMP-9, and MMP-13 .

Another related compound is Apigenin-7-O-beta-D-glucuronide, which shares similar properties and is also known to inhibit tumor necrosis factor alpha (TNF-α) . Apigenin and Scutellarin are also similar chemical compounds . Scutellarin inhibits the migrated capacity of ACHN and 786-O cells in a dose-dependent manner . After treatment with Scutellarin, the apoptosis rates in ACHN and 786-O cells are remarkably enhanced dose-dependently when compared to the control groups .

• CAS No.: 29741-09-1
• Product Name: Apigenin 7-glucuronide
• Molecular Formula: C21H18O11
• Molecular Weight: 446.4 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C21H18O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
• Standard InChIKey: JBFOLLJCGUCDQP-ZFORQUDYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O
• Synonyms: apigenin-7-O-beta-D-glucuronide; apigenin-7-O-glucuronide
• PubChem Compound: 5319484
• Last Modified: Aug 15 2023